2-(4-methylpiperazin-1-yl)-N-(tricyclo[4.3.1.1(3,8)]undecan-1-ylmethyl)acetamide hydrochloride

• IUPAC Name: 2-(4-methylpiperazin-1-yl)-N-(1-tricyclo[4.3.1.13,8]undecanylmethyl)acetamide;hydrochloride
• InChI: InChI=1S/C19H33N3O.ClH/c1-21-4-6-22(7-5-21)13-18(23)20-14-19-10-15-2-3-16(11-19)9-17(8-15)12-19;/h15-17H,2-14H2,1H3,(H,20,23);1H
• InChI Key: CTXXTIODBKNMAJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC(=O)NCC23CC4CCC(C2)CC(C4)C3.Cl
• Molecular Formula: C19H34ClN3O
• Molecular Weight: 355.9 g/mol

Description

The compound appears to contain a tricyclo[4.3.1.1(3,8)]undecane structure, which is a type of polycyclic hydrocarbon. It also contains a 4-methylpiperazin-1-yl group and an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the tricyclo[4.3.1.1(3,8)]undecane structure. This structure involves a series of fused rings, which can lead to a variety of stereochemical considerations.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the tricyclo[4.3.1.1(3,8)]undecane structure could potentially make it hydrophobic.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it’s a drug or a biologically active compound, future research could focus on exploring its biological targets and potential therapeutic effects.